Cas no 591227-12-2 (2-Phenylimidazo[1,2-A]pyrimidin-7-amine)

• Product Name: 2-Phenylimidazo[1,2-A]pyrimidin-7-amine
• CAS No: 591227-12-2
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD21607288
• CID: 2833977
• PubChem ID: 50878390
• Update Time: 2025-06-14

2-Phenylimidazo[1,2-A]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-imidazo[1,2-a]pyrimidin-7-ylamine
• MFCD21607288
• SCHEMBL2373829
• HFVSHOVBIODWDY-UHFFFAOYSA-N
• AKOS005144863
• 591227-12-2
• AKOS037645864
• 2-PHENYLIMIDAZO[1,2-A]PYRIMIDIN-7-AMINE
• 2-phenyl-7H,8H-imidazo[1,2-a]pyrimidin-7-imine
• DTXSID40678909
• AS-64290
• 2-Phenylimidazo[1,2-A]pyrimidin-7-amine

• MDL： MFCD21607288
• Inchi： 1S/C12H10N4/c13-11-6-7-16-8-10(14-12(16)15-11)9-4-2-1-3-5-9/h1-8H,(H2,13,14,15)
• InChI Key： HFVSHOVBIODWDY-UHFFFAOYSA-N
• SMILES： N12C=CC(N)=NC1=NC(C1C=CC=CC=1)=C2

Computed Properties

• Exact Mass: 210.090546336Da
• Monoisotopic Mass: 210.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-Phenylimidazo[1,2-A]pyrimidin-7-amine

Comprehensive Overview of 2-Phenylimidazo[1,2-A]pyrimidin-7-amine (CAS No. 591227-12-2): Properties, Applications, and Research Insights

The compound 2-Phenylimidazo[1,2-A]pyrimidin-7-amine (CAS No. 591227-12-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique imidazo[1,2-A]pyrimidine core structure, combined with a phenyl substituent and an amine functional group, makes it a versatile scaffold for drug discovery and advanced material design. Researchers are increasingly exploring its potential as a kinase inhibitor, antimicrobial agent, and fluorescence probe, aligning with current trends in precision medicine and diagnostic technologies.

One of the most searched questions about this compound revolves around its synthetic route and purity optimization. Modern synthetic approaches often employ microwave-assisted reactions or catalytic cross-coupling to achieve higher yields of 591227-12-2. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, especially when the compound is used as a pharmaceutical intermediate. Recent publications highlight its role in developing targeted cancer therapies, particularly in modulating protein-protein interactions—a hot topic in oncology research.

From a structural perspective, the 2-phenyl substitution enhances the compound's lipophilicity and bioavailability, while the 7-amino group provides a handle for further derivatization. Computational studies using molecular docking suggest strong binding affinity with ATP-binding pockets in various enzymes, explaining its potential as a therapeutic scaffold. These properties have led to its inclusion in several high-throughput screening libraries for drug discovery.

Environmental and green chemistry considerations are also driving innovation in the production of 2-Phenylimidazo[1,2-A]pyrimidin-7-amine. Researchers are investigating solvent-free synthesis and biocatalytic methods to reduce waste, responding to industry demands for sustainable chemistry. Such advancements align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In material science, the compound's conjugated π-system makes it a candidate for organic semiconductors and OLED materials. Its fluorescence properties are tunable through structural modifications, a feature exploited in developing bioimaging probes—a rapidly growing field due to the demand for non-invasive diagnostics. Patent analyses reveal increasing applications in optoelectronic devices, with several filings from Asian and European research institutions.

For researchers sourcing CAS 591227-12-2, key considerations include supplier reliability and batch-to-batch consistency. Analytical certificates (CoA) should specify residual solvent levels and confirm the absence of genotoxic impurities, which are critical for regulatory compliance in GMP applications. Storage recommendations typically suggest argon-protected conditions at -20°C to prevent degradation of the amine functionality.

Emerging studies explore the compound's role in neurodegenerative disease research, particularly in modulating amyloid aggregation—a trending topic due to rising Alzheimer's disease prevalence. Its blood-brain barrier permeability, predicted via in silico models, further supports this application. Meanwhile, the imidazo[1,2-A]pyrimidine moiety is being investigated for antiviral activity, including against RNA viruses, reflecting post-pandemic research priorities.

In summary, 2-Phenylimidazo[1,2-A]pyrimidin-7-amine (CAS No. 591227-12-2) represents a multifaceted compound with expanding applications across life sciences and advanced materials. Its adaptability to both medicinal chemistry and device engineering ensures sustained interest, while evolving synthesis methods address ecological and efficiency demands. Ongoing research will likely uncover further utilities for this structurally intriguing molecule.